Cas no 1803710-40-8 (3-Amino-4-bromo-2-cyano-6-(difluoromethyl)pyridine)

• Product Name: 3-Amino-4-bromo-2-cyano-6-(difluoromethyl)pyridine
• CAS No: 1803710-40-8
• MF: C₇H₄BrF₂N₃
• MW: 248.02756690979
• CID: 4852622
• Update Time: 2025-06-21

3-Amino-4-bromo-2-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromo-2-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrF2N3/c8-3-1-4(7(9)10)13-5(2-11)6(3)12/h1,7H,12H2
• InChI Key： HHILWZIBRASXAP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=NC(C#N)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.1
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-4-bromo-2-cyano-6-(difluoromethyl)pyridine

Introduction to 3-Amino-4-bromo-2-cyano-6-(difluoromethyl)pyridine (CAS No. 1803710-40-8)

3-Amino-4-bromo-2-cyano-6-(difluoromethyl)pyridine (CAS No. 1803710-40-8) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a pyridine ring substituted with an amino group, a bromine atom, a cyano group, and a difluoromethyl group, which collectively confer it with a diverse range of chemical properties and reactivity profiles.

The synthesis of 3-Amino-4-bromo-2-cyano-6-(difluoromethyl)pyridine typically involves a series of well-defined chemical reactions. One common approach is the sequential substitution and functionalization of a pyridine derivative. The presence of the amino group and the bromine atom provides multiple handles for further derivatization, making this compound a valuable intermediate in the synthesis of more complex molecules. The cyano group and difluoromethyl moiety add to its versatility by influencing its electronic properties and reactivity.

In the realm of medicinal chemistry, 3-Amino-4-bromo-2-cyano-6-(difluoromethyl)pyridine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted its activity as an inhibitor of protein kinases, which are key targets in cancer therapy. The unique combination of functional groups in this compound allows it to interact selectively with these targets, potentially leading to more effective and targeted treatments.

Beyond its medicinal applications, 3-Amino-4-bromo-2-cyano-6-(difluoromethyl)pyridine has also been investigated for its use in materials science. Its electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of the cyano group and difluoromethyl moiety can significantly influence the electronic structure and energy levels of the material, thereby enhancing its performance in these devices.

The physical properties of 3-Amino-4-bromo-2-cyano-6-(difluoromethyl)pyridine have been extensively characterized. It is typically a solid at room temperature with a melting point ranging from 150°C to 155°C. Its solubility profile is notable; it is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile (ACN), but less soluble in water. These solubility characteristics are crucial for its use in both synthetic processes and biological assays.

The spectroscopic properties of 3-Amino-4-bromo-2-cyano-6-(difluoromethyl)pyridine have been studied using various techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. NMR spectroscopy has provided detailed insights into the molecular structure, confirming the presence and positions of all functional groups. Mass spectrometry has been used to determine its molecular weight accurately, while IR spectroscopy has helped identify key functional groups through characteristic absorption bands.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound. It should be stored in a cool, dry place away from incompatible materials to ensure stability and prevent degradation.

The environmental impact of 3-Amino-4-bromo-2-cyano-6-(difluoromethyl)pyridine is another important consideration. Research on its biodegradability and potential environmental effects is ongoing, but preliminary studies suggest that it does not pose significant environmental risks when handled properly. However, best practices for waste disposal should be followed to minimize any potential impact.

In conclusion, 3-Amino-4-bromo-2-cyano-6-(difluoromethyl)pyridine (CAS No. 1803710-40-8) is a versatile compound with promising applications in medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.